1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride is a thiazole-derived amine compound characterized by a 4-ethyl-substituted thiazole ring linked to an ethylamine backbone, stabilized as a hydrochloride salt. Its molecular formula is C₇H₁₂N₂S·HCl (free base: C₇H₁₂N₂S, molecular weight 156.25 g/mol), with SMILES notation CCC1=CSC(=N1)C(C)N and InChIKey FRKCDCJHZCSUGG-UHFFFAOYSA-N . Thiazole derivatives are pharmacologically significant due to their role in modulating biological targets, including enzymes and receptors.
Properties
Molecular Formula |
C7H13ClN2S |
|---|---|
Molecular Weight |
192.71 g/mol |
IUPAC Name |
1-(4-ethyl-1,3-thiazol-2-yl)ethanamine;hydrochloride |
InChI |
InChI=1S/C7H12N2S.ClH/c1-3-6-4-10-7(9-6)5(2)8;/h4-5H,3,8H2,1-2H3;1H |
InChI Key |
UNZSWESDCUSNPM-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CSC(=N1)C(C)N.Cl |
Origin of Product |
United States |
Preparation Methods
Step 1: Synthesis of 4-Ethylthiazole
The key precursor, 4-ethylthiazole, can be synthesized via the Hantzsch thiazole synthesis, which involves the cyclization of α-haloketones with thiourea derivatives.
-
- 2-bromo-1-pentene (or similar α-bromoketone)
- Thiourea
-
- Reflux in acetic acid or ethanol
- Reaction time: 4-6 hours
-
- Formation of 4-ethylthiazole after cyclization and purification via distillation or recrystallization.
Step 2: Nucleophilic Amination at the 2-Position
The 4-ethylthiazole is then subjected to nucleophilic substitution or addition to introduce the ethan-1-amine group at the 2-position.
-
- React 4-ethylthiazole with ethylenediamine or ethanamine under reflux conditions in a suitable solvent such as ethanol or DMF.
-
- Catalytic or thermal activation to facilitate substitution at the 2-position
- Use of a base (e.g., potassium carbonate) to promote nucleophilic attack
-
- Recrystallization or chromatography to isolate the amino-thiazole intermediate.
Step 3: Formation of Hydrochloride Salt
The free amine is then converted into its hydrochloride salt by treatment with hydrogen chloride gas or hydrochloric acid in an appropriate solvent like ethanol or ethyl acetate.
-
- Dissolve the amine in ethanol
- Bubble HCl gas or add concentrated HCl
- Crystallize the hydrochloride salt upon cooling
Alternative Route: Cyclization from α-Haloketones and Thiourea Derivatives
This route is based on the synthesis of the thiazole ring via cyclization of α-haloketones with thiourea, followed by functionalization at the 2-position.
Step 1: Synthesis of 4-Ethyl-2-aminothiazole
- React α-bromo-ethyl ketone with thiourea under reflux in ethanol to generate the 2-aminothiazole derivative.
Step 2: Alkylation at the 2-Position
- Alkylate the amino group with ethyl halides (e.g., ethyl iodide) in the presence of a base such as potassium carbonate.
Step 3: Salt Formation
- Convert the free amine into its hydrochloride salt using HCl in ethanol or ethereal solution.
Data Table Summarizing Key Parameters
| Step | Reagents | Conditions | Product | Remarks |
|---|---|---|---|---|
| 1 | 2-bromo-1-pentene + thiourea | Reflux in acetic acid | 4-ethylthiazole | Cyclization to form thiazole core |
| 2 | 4-ethylthiazole + ethanamine | Reflux in ethanol/DMF | 1-(4-ethyl-1,3-thiazol-2-yl)ethan-1-amine | Nucleophilic substitution at 2-position |
| 3 | HCl or HCl gas | Acidic conditions | Hydrochloride salt | Salt formation for stability and handling |
Research Findings and Variations
Patents and literature indicate that the synthesis of 1-(4-ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride can be optimized by employing microwave-assisted synthesis for the thiazole ring formation, significantly reducing reaction times and increasing yields.
Catalytic methods utilizing palladium or copper catalysts have been reported to improve the efficiency of the coupling steps, especially when functionalizing the 2-position of the thiazole ring.
Purification techniques such as recrystallization from ethanol or chromatography are crucial for obtaining high-purity compounds suitable for pharmaceutical applications.
Notes on Synthesis Optimization
- Temperature control is critical during nucleophilic substitution to prevent side reactions.
- Use of protecting groups may be necessary if multiple reactive sites are present.
- Scale-up considerations: Continuous flow reactors have been successfully employed for large-scale synthesis, ensuring consistent quality and safety.
Chemical Reactions Analysis
Nucleophilic Substitution Reactions
The amine group and thiazole ring enable nucleophilic substitution under specific conditions. Key reactions include:
-
In a one-pot synthesis, bromination of α-active methylene ketones with NBS followed by thiocyanate substitution and condensation with primary amines yields thiazol-2(3H)-imine derivatives .
-
Ethanol solvent facilitates these reactions at room temperature, with yields up to 80% .
Condensation and Cyclization
The compound participates in cyclization reactions, forming fused heterocycles:
-
Benzylamine addition induces cyclization via nucleophilic attack at the carbonyl group, followed by rearrangement to form thiazolidin-2-ylidene intermediates .
-
Dehydration with DMF or HCl/ethanol produces unsaturated thiazole derivatives .
Electrophilic Aromatic Substitution
The thiazole ring undergoes electrophilic substitution at the 5-position due to electron-rich sulfur and nitrogen atoms:
| Reaction | Reagents | Position Modified | Reference |
|---|---|---|---|
| Bromination | NBS, benzoyl peroxide | 5-position | |
| Nitration | HNO₃, H₂SO₄ (hypothetical) | 5-position |
-
Bromination with NBS in ethanol produces 3-bromoacetylacetone intermediates, critical for further functionalization .
Reaction Optimization
Industrial-scale synthesis employs advanced techniques:
| Parameter | Method | Outcome | Reference |
|---|---|---|---|
| Purification | Recrystallization, chromatography | >95% purity | |
| Solvent selection | Dichloromethane vs. ethanol | Higher yields in polar aprotic solvents | |
| Temperature control | Continuous flow reactors | Reduced side reactions |
Key Research Findings
-
Mechanistic Insight : Rearrangement reactions dominate in the presence of primary amines, forming unexpected products like N-(3-benzyl-4-hydroxy-4-methylthiazolidin-2-ylidene)acetamide instead of linear imines .
-
Synthetic Utility : The compound serves as a precursor for antimicrobial agents, leveraging its thiazole core to disrupt bacterial cell membranes.
-
Stability : The hydrochloride salt enhances water solubility but requires anhydrous conditions for reactions involving free amine participation .
Scientific Research Applications
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential antimicrobial and antifungal properties.
Medicine: Explored for its potential as an anti-inflammatory and anticancer agent.
Industry: Utilized in the development of agrochemicals and dyes.
Mechanism of Action
The mechanism of action of 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in inflammation or cancer cell proliferation . The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Substituent Variations on the Thiazole Ring
The 4-position substitution on the thiazole ring is a critical determinant of physicochemical and biological properties. Key analogues include:
Key Observations :
- Ethyl vs. Methyl : The ethyl group provides moderate lipophilicity (logP ~1.8–2.2) compared to methyl (logP ~1.3), balancing solubility and membrane permeability .
- Ethyl vs. Phenyl : Phenyl substitution increases molecular weight and hydrophobicity (logP ~2.8), which may enhance protein binding but reduce aqueous solubility .
- Ethyl vs.
Modifications to the Amine Side Chain
The ethylamine backbone can be altered to modulate basicity and salt formation:
Key Observations :
- Salt Forms : Hydrochloride salts improve crystallinity and stability, while dihydrochlorides enhance aqueous solubility (e.g., 1-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]ethan-1-amine dihydrochloride has solubility >50 mg/mL in water) .
- Amine Position : Secondary amines (e.g., 2-(5-methyl-thiazol-2-yl)ethylamine) exhibit higher basicity, favoring ionic interactions with biological targets .
Sources :
Biological Activity
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride, also known by its CAS number 1955522-68-5, is a thiazole derivative that has garnered attention for its potential biological activities. Thiazoles are recognized for their diverse pharmacological properties, including antimicrobial, anticancer, and anticonvulsant effects. This article explores the biological activity of this specific compound, summarizing relevant research findings, case studies, and data tables.
- Molecular Formula : C7H13ClN2S
- Molar Mass : 192.71 g/mol
- CAS Number : 1955522-68-5
Antimicrobial Activity
Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. A study focused on various thiazole compounds found that those with specific substitutions showed enhanced activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. The compound's structure allows it to interact effectively with microbial enzymes, inhibiting their function and leading to cell death.
| Compound | Target Organism | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine | E. coli | 32 µg/mL |
| 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine | S. aureus | 16 µg/mL |
Antitumor Activity
Thiazole compounds have also been studied for their anticancer potential. The structure of 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride suggests it may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
A recent study demonstrated that this compound exhibits cytotoxic effects on several cancer cell lines:
| Cell Line | IC50 (µM) |
|---|---|
| HT-29 (Colon Cancer) | 5.8 |
| Jurkat (Leukemia) | 4.3 |
The presence of the thiazole ring is crucial for its activity, as modifications can significantly alter efficacy.
Anticonvulsant Activity
Thiazoles have been explored for their anticonvulsant properties as well. In animal models, compounds similar to 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride have shown promise in reducing seizure frequency and severity. The mechanism is believed to involve modulation of neurotransmitter systems.
Case Studies
In a clinical trial involving a series of thiazole derivatives, patients with refractory epilepsy were administered varying doses of compounds similar to 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride. Results indicated a significant reduction in seizure episodes compared to baseline measurements.
Mechanistic Insights
The biological activity of thiazoles often correlates with their ability to interact with specific protein targets within cells. For instance:
- Ferroptosis Induction : Recent findings suggest that some thiazoles can induce ferroptosis in cancer cells by targeting GPX4, an enzyme critical for cellular antioxidant defense.
Q & A
Basic Research Questions
Q. What synthetic routes are commonly employed to prepare 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride, and how can reaction conditions be optimized?
- Methodological Answer : A typical synthesis involves condensing 4-ethyl-1,3-thiazole-2-carbaldehyde with nitroethane via a Henry reaction, followed by reduction of the nitro group to an amine using catalytic hydrogenation (e.g., H₂/Pd-C). The hydrochloride salt is formed by treating the free base with HCl in anhydrous ethanol. Optimization includes adjusting reaction time (e.g., reflux for 7–12 hours), solvent polarity (ethanol vs. methanol), and stoichiometry of reducing agents. Recrystallization from ethanol/water mixtures improves purity .
Q. How is the purity and structural identity of this compound validated in academic research?
- Methodological Answer : Purity is assessed via HPLC (≥95% by area normalization) or titration. Structural confirmation uses NMR (¹H/¹³C), where the thiazole ring protons resonate at δ 7.2–7.5 ppm, and the ethyl group shows a triplet near δ 1.3 ppm. High-resolution mass spectrometry (HRMS) confirms the molecular ion ([M+H]⁺ expected for C₇H₁₂ClN₂S). X-ray crystallography (using SHELX programs) resolves stereochemistry and packing motifs .
Q. What are the key physicochemical properties (e.g., solubility, stability) critical for handling this compound?
- Methodological Answer : The hydrochloride salt is hygroscopic, requiring storage in a desiccator under argon. Solubility is highest in polar solvents (water: ~50 mg/mL; DMSO: ~100 mg/mL). Stability studies (TGA/DSC) indicate decomposition above 200°C. Aqueous solutions are stable at pH 2–4 but degrade under basic conditions, necessitating pH-controlled experiments .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported biological activity data for this compound?
- Methodological Answer : Discrepancies may arise from impurities, assay conditions (e.g., cell line variability), or salt form differences. Cross-validate results using orthogonal assays (e.g., radioligand binding vs. functional cAMP assays). Ensure batch-to-batch consistency via LC-MS and elemental analysis. Meta-analysis of literature data with attention to experimental details (e.g., IC₅₀ values under matched pH and temperature) is critical .
Q. What strategies are effective in crystallizing this compound for X-ray diffraction studies?
- Methodological Answer : Slow evaporation from ethanol/water (1:1) at 4°C yields diffraction-quality crystals. Use SHELXD for phase determination and SHELXL for refinement. Address twinning or disorder by adjusting crystal growth conditions (e.g., seeding or varying antisolvent addition rates). Hydrogen bonding between the amine group and chloride ion often dictates crystal packing .
Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., GPCRs)?
- Methodological Answer : Molecular docking (AutoDock Vina) and MD simulations (GROMACS) model binding to targets like serotonin receptors. Parameterize the thiazole ring’s partial charges using DFT (B3LYP/6-31G*). Validate poses with mutagenesis data (e.g., key residues like Asp3.32 in GPCRs). Free energy perturbation (FEP) calculations refine binding affinity predictions .
Q. What analytical challenges arise in quantifying this compound in complex matrices (e.g., plasma)?
- Methodological Answer : Matrix effects (ion suppression in LC-MS/MS) are mitigated using isotope-labeled internal standards (e.g., ¹³C-labeled analog). Solid-phase extraction (SPE) with mixed-mode sorbents improves recovery. Method validation follows FDA guidelines (precision ±15%, LOD ≤1 ng/mL). Cross-check with ELISA to confirm specificity .
Methodological Notes
- Synthesis Optimization : Reflux time and solvent selection directly impact yield (e.g., ethanol increases by 15% vs. THF) .
- Crystallography : SHELX programs are preferred for small-molecule refinement due to robust handling of twinning and disorder .
- Biological Assays : Use freshly prepared solutions to avoid hydrolysis artifacts .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
